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Compound of Interest

Compound Name: Pashanone
CAS No.: 42438-78-8
Cat. No.: B191027
Get Quote
. J

For researchers and professionals in the fields of science and drug development, the
responsible management of chemical waste is a cornerstone of laboratory safety and
environmental stewardship. This guide provides a detailed, step-by-step procedure for the

proper disposal of Pashanone, a chalcone with noted biological activities.[1] In the absence of

a specific Safety Data Sheet (SDS) for Pashanone, this document outlines a cautious

approach based on its chemical properties and general best practices for handling hazardous

laboratory chemicals.

Chemical and Safety Data

Pashanone (CAS No. 42438-78-8) is a yellow crystalline solid soluble in solvents such as
chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1] While specific hazard
information is not readily available, its reported cytotoxic and moderate antifungal activity
suggests that it should be handled with care to avoid potential biological effects.[1]
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Identifier Value Source
CAS Number 42438-78-8 [11[2][3]
Molecular Formula C17H1605 [2][3]
Molecular Weight 300.31 g/mol [3]
Appearance Yellow crystalline solid [1]

- Chloroform, Dichloromethane,
Solubility [1]
Ethyl Acetate, DMSO, Acetone

. _ . Moderate antifungal and
Biological Activity ytotoxic activity [1]

Personal Protective Equipment (PPE)

Given the lack of specific toxicological data, a conservative approach to personal protection is
warranted. When handling Pashanone, the following PPE should be utilized to minimize
exposure:

o Eye Protection: Chemical safety goggles or a face shield are essential to protect against
splashes.

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn to prevent
skin contact.

o Body Protection: A standard laboratory coat is required to protect against spills.

o Respiratory Protection: All handling of Pashanone powder should be conducted in a well-
ventilated area or under a chemical fume hood to avoid inhalation of airborne particles.

Step-by-Step Disposal Procedure

The proper disposal of Pashanone should be treated as a hazardous waste process, managed
from the point of generation through to its final removal by a certified waste disposal service.

1. Waste Ildentification and Segregation:
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Categorization: Classify all materials contaminated with Pashanone as hazardous chemical
waste. This includes unused product, solutions, and contaminated consumables (e.g.,
pipette tips, gloves, and absorbent materials).

Segregation: Do not mix Pashanone waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

. Waste Collection and Storage:

Container: Use a compatible, leak-proof container with a secure screw cap for all
Pashanone waste. The container must be clearly labeled as "Hazardous Waste" and include
the full chemical name "Pashanone" and its CAS number (42438-78-8).

Storage Location: Store the waste container in a designated, cool, dry, and well-ventilated
satellite accumulation area. This area should be away from heat sources, sparks, and open
flames.

. Spill Management:

Minor Spills: For small spills, absorb the material with an inert absorbent like sand or
vermiculite.[4] Collect the contaminated absorbent material into a designated hazardous
waste container.[4]

Major Spills: In the event of a large spill, evacuate the area immediately and contact your
institution's EHS department for guidance.

. Empty Containers:
Empty containers that once held Pashanone must be triple-rinsed with a suitable solvent.[4]
The rinsate from this process must be collected and treated as hazardous waste.[4][5]
After triple-rinsing, puncture the container to prevent reuse before disposal.[4]

. Professional Disposal:

Arrange for the collection and disposal of the chemical waste through a licensed and
approved hazardous waste disposal company.
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e Provide the waste disposal company with all available information on Pashanone, including
its chemical name, CAS number, and any known properties, to ensure safe handling and
disposal.

Experimental Protocols

While no specific experimental protocols for the disposal of Pashanone were found, the
general principle of chemical inactivation followed by disposal is a common practice for reactive
chemical waste. However, without detailed reactivity data for Pashanone, chemical
neutralization is not recommended. The primary and safest disposal method is collection and
transfer to a professional waste management service.

Pashanone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Pashanone in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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